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Compound of Interest

Compound Name: (S)-ZINC-3573

Cat. No.: B2977361 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

minimizing environmental impact. This document provides a comprehensive guide to the

proper disposal procedures for (S)-ZINC-3573, a compound used as a negative control for the

MRGPRX2 agonist probe (R)-ZINC-3573.[1]

(S)-ZINC-3573 is an inactive enantiomer of the MRGPRX2 agonist (R)-ZINC-3573 and is

utilized in pharmacological assays as a control.[1] While it shows negligible biological activity at

MRGPRX2, it is crucial to handle and dispose of it with the appropriate precautions due to its

chemical nature.[1]

Key Safety and Chemical Data
A thorough understanding of the chemical's properties is the first step in safe handling and

disposal.
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Property Value Source

Chemical Name

(3S)-N,N-Dimethyl-1-(5-

phenylpyrazolo[1,5-

a]pyrimidin-7-yl)-3-

pyrroldinamine

CAS Number 2095596-11-3 [2]

Molecular Formula C₁₈H₂₁N₅ [2]

Molecular Weight 307.39 g/mol

Appearance White to beige powder

Solubility

Soluble in DMSO (5 mg/mL,

warmed) and 1eq. HCl (to 100

mM)

Storage Store at 2-8°C or +4°C

Known Hazards Causes skin irritation (H315) [3]

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Immediate Safety and Handling Protocols
Prior to handling (S)-ZINC-3573, it is imperative to adhere to the following safety protocols to

minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear nitrile rubber gloves.

Body Protection: Wear a fully buttoned lab coat.

Engineering Controls:
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Work within a properly functioning and certified laboratory chemical fume hood.

Precautionary Measures:

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Ensure adequate ventilation.

Step-by-Step Disposal Procedures
The disposal of (S)-ZINC-3573 must be conducted in accordance with institutional and local

regulations. The following steps provide a general guideline.

Step 1: Waste Identification and Segregation

Identify all waste streams containing (S)-ZINC-3573. This includes:

Unused or expired solid compound.

Solutions containing (S)-ZINC-3573.

Contaminated consumables (e.g., pipette tips, weighing paper, gloves, vials).

Segregate (S)-ZINC-3573 waste from other chemical waste streams to prevent unintended

reactions. Do not mix with incompatible materials such as strong oxidizing agents.

Step 2: Waste Collection and Containerization

Solid Waste:

Collect all solid waste, including contaminated PPE, in a designated, sealable, and clearly

labeled hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2977361?utm_src=pdf-body
https://www.benchchem.com/product/b2977361?utm_src=pdf-body
https://www.benchchem.com/product/b2977361?utm_src=pdf-body
https://www.benchchem.com/product/b2977361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2977361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste:

Collect all solutions containing (S)-ZINC-3573 in a separate, leak-proof, and chemically

resistant container.

Do not pour (S)-ZINC-3573 solutions down the drain.

Step 3: Labeling and Storage

Labeling: Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

" (S)-ZINC-3573"

List of all chemical constituents and their approximate concentrations.

The primary hazard (e.g., "Skin Irritant").

Date of waste accumulation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Step 4: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

Do not attempt to dispose of the chemical waste through regular trash or municipal sewer

systems.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (S)-ZINC-3573.
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Caption: Workflow for the safe disposal of (S)-ZINC-3573.

Spill Management
In the event of a spill, follow these procedures:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.

Alert colleagues and your supervisor.

Wear appropriate PPE before attempting to clean the spill.

For small solid spills: Carefully sweep the material to avoid generating dust and place it in

the designated hazardous waste container.

For small liquid spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Clean the spill area with an appropriate solvent and then soap and water. Collect all cleaning

materials as hazardous waste.

For large spills: Contact your institution's EHS office immediately.

This guidance is intended to provide essential information for the safe handling and disposal of

(S)-ZINC-3573. Always consult the official Safety Data Sheet (SDS) provided by the
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manufacturer and your institution's specific waste disposal protocols before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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